Cas no 2210247-59-7 (Mal-amide-PEG8-Val-Ala-PAB-PNP)

Mal-amide-PEG8-Val-Ala-PAB-PNP is a heterobifunctional crosslinker featuring a maleimide group for thiol conjugation, an amine-reactive p-nitrophenyl carbonate (PNP) group, and a self-immolative para-aminobenzyloxycarbonyl (PAB) spacer. The PEG8 linker enhances solubility and reduces steric hindrance, while the Val-Ala dipeptide sequence provides protease-cleavable functionality. This compound is particularly useful for site-specific conjugation in antibody-drug conjugates (ADCs) or targeted drug delivery systems, enabling controlled payload release upon enzymatic cleavage. The maleimide group ensures efficient thiol coupling under mild conditions, while the PNP group allows for stable carbamate linkage formation with amines. Its modular design supports tailored bioconjugation strategies in therapeutic and diagnostic applications.
Mal-amide-PEG8-Val-Ala-PAB-PNP structure
2210247-59-7 structure
Product Name:Mal-amide-PEG8-Val-Ala-PAB-PNP
CAS No:2210247-59-7
MF:C48H68N6O19
MW:1033.08233451843
CID:6624050
PubChem ID:129196003
Update Time:2025-05-22

Mal-amide-PEG8-Val-Ala-PAB-PNP Chemical and Physical Properties

Names and Identifiers

    • 2210247-59-7
    • HY-148425
    • CS-0626247
    • Mal-amide-PEG8-Val-Ala-PAB-PNP
    • MS-31881
    • SCHEMBL18929506
    • 4-((2S,5S)-37-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-5-isopropyl-2-methyl-4,7,35-trioxo-10,13,16,19,22,25,28,31-octaoxa-3,6,34-triazaheptatriacontanamido)benzyl (4-nitrophenyl) carbonate
    • L-Alaninamide, N-[31-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,29-dioxo-4,7,10,13,16,19,22,25-octaoxa-28-azahentriacont-1-yl]-L-valyl-N-[4-[[[(4-nitrophenoxy)carbonyl]oxy]methyl]phenyl]-
    • DA-65207
    • Inchi: 1S/C48H68N6O19/c1-35(2)45(47(60)50-36(3)46(59)51-38-6-4-37(5-7-38)34-72-48(61)73-40-10-8-39(9-11-40)54(62)63)52-42(56)15-18-64-20-22-66-24-26-68-28-30-70-32-33-71-31-29-69-27-25-67-23-21-65-19-16-49-41(55)14-17-53-43(57)12-13-44(53)58/h4-13,35-36,45H,14-34H2,1-3H3,(H,49,55)(H,50,60)(H,51,59)(H,52,56)/t36-,45-/m0/s1
    • InChI Key: XKNFUEHAHZGFPB-PXQFAMQDSA-N
    • SMILES: O=C([C@H](C(C)C)NC(CCOCCOCCOCCOCCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)N[C@H](C(NC1C=CC(COC(=O)OC2C=CC(=CC=2)[N+](=O)[O-])=CC=1)=O)C

Computed Properties

  • Exact Mass: 1032.45392396g/mol
  • Monoisotopic Mass: 1032.45392396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 73
  • Rotatable Bond Count: 41
  • Complexity: 1670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 309Ų

Experimental Properties

  • Density: 1.270±0.06 g/cm3(Predicted)
  • Boiling Point: 1146.3±65.0 °C(Predicted)
  • pka: 13.30±0.70(Predicted)

Mal-amide-PEG8-Val-Ala-PAB-PNP Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
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Additional information on Mal-amide-PEG8-Val-Ala-PAB-PNP

Mal-amide-PEG8-Val-Ala-PAB-PNP: A Comprehensive Overview

Mal-amide-PEG8-Val-Ala-PAB-PNP, also known by its CAS number CAS No. 2210247-59-7, is a sophisticated chemical compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a peptide derivative with a unique structure that incorporates a polyethylene glycol (PEG) chain, amino acids, and functional groups that enhance its versatility and applicability in various research and therapeutic contexts.

The name Mal-amide refers to the maleimide group, which is a reactive moiety commonly used in bioconjugation reactions. The PEG8 component indicates the presence of an eight-unit polyethylene glycol chain, which is known for its biocompatibility and ability to improve solubility and stability of compounds in aqueous environments. The sequence Val-Ala represents the amino acids valine and alanine, which contribute to the compound's structural properties and potential interactions with biological systems.

The inclusion of PAB (para-aminobenzoic acid) and PNP (para-nitrophenyl phosphate) groups further enhances the functionality of this compound. PAB is often used as a building block in organic synthesis due to its reactivity, while PNP is commonly employed as a substrate for enzymes like alkaline phosphatase, making it valuable in enzymatic assays and biosensor applications.

Recent studies have highlighted the potential of Mal-amide-PEG8-Val-Ala-PAB-PNP in drug delivery systems. The PEG chain not only improves the solubility of hydrophobic drugs but also serves as a stealthy coating that reduces immune recognition, thereby enhancing the efficacy of drug delivery. Additionally, the maleimide group allows for site-specific conjugation with proteins or other biomolecules, enabling precise targeting of therapeutic agents to specific tissues or cells.

In the realm of enzymology, this compound has been utilized as a substrate for studying enzyme activity and specificity. The PNP group's role as a substrate for alkaline phosphatase makes it an ideal tool for investigating enzyme kinetics and inhibition mechanisms. Furthermore, the combination of PEG and amino acids provides a platform for creating enzyme mimics or catalysts with tailored catalytic properties.

The synthesis of CAS No. 2210247-59-7 involves a multi-step process that combines peptide synthesis with polymer chemistry. The precise control over the length and functionalization of the PEG chain is critical for achieving desired properties such as biocompatibility, solubility, and reactivity. Advanced techniques like solid-phase synthesis and click chemistry are often employed to ensure high yields and purity of the final product.

In terms of applications, this compound has shown promise in diagnostic assays, where its ability to serve as both a substrate and a linker makes it versatile for various sensing applications. For instance, it can be used in immunoassays to detect specific analytes or in biosensors to monitor enzymatic activity in real-time.

The future outlook for Mal-amide-PEG8-Val-Ala-PAB-PNP is bright, with ongoing research exploring its potential in areas such as gene therapy, cancer treatment, and regenerative medicine. Its unique combination of functional groups offers opportunities for developing novel therapeutic agents with improved efficacy and reduced side effects.

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